1-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]-1,2,3,4-tetrahydroquinoline

• Molecular Formula: C14H16N2O3S
• Molecular Weight: 292.36 g/mol
• SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CCCC3=CC=CC=C32
• InChI: InChI=1S/C14H16N2O3S/c1-10-14(11(2)19-15-10)20(17,18)16-9-5-7-12-6-3-4-8-13(12)16/h3-4,6,8H,5,7,9H2,1-2H3
• InChIKey: UUWVPUHRFWWTLC-UHFFFAOYSA-N

1-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]-1,2,3,4-tetrahydroquinoline: Structural Identity and Baseline

1-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]-1,2,3,4-tetrahydroquinoline (molecular formula C₁₄H₁₆N₂O₃S, molecular weight 292.36 g/mol) is a heterocyclic sulfonamide that fuses a 1,2,3,4-tetrahydroquinoline (THQ) core with a 3,5-dimethylisoxazole moiety via a sulfonyl bridge . The compound belongs to the broader class of N-sulfonyl-tetrahydroquinolines, which have been validated as retinoic acid receptor-related orphan receptor C (RORc/RORγ) inverse agonists in hit-to-lead programs [1]. The 3,5-dimethylisoxazole fragment is independently recognized as an acetyl-lysine bioisostere capable of engaging bromodomain pockets [2]. This dual pharmacophoric architecture—THQ sulfonamide plus dimethylisoxazole—distinguishes the compound from simple sulfonamide analogs and positions it within a privileged chemical space relevant to both nuclear receptor modulation and epigenetic target engagement.

RORc inverse agonist research N-sulfonyl-tetrahydroquinoline scaffold with reported class-level RORc inverse agonist activity

Bromodomain probe studies 3,5-dimethylisoxazole engages bromodomain pockets as a crystallographically supported acetyl-lysine bioisostere

Dual-target chemical biology Bifunctional pharmacophore enables parallel investigation of nuclear receptor modulation and epigenetic reader engagement

• [1] Fauber BP, Gobbi A, Savy P, Burton B, Deng Y, Everett C, et al. Identification of N-sulfonyl-tetrahydroquinolines as RORc inverse agonists. Bioorg Med Chem Lett. 2015;25(19):4109–13. DOI: 10.1016/j.bmcl.2015.08.028. View Source
• [2] Hewings DS, Wang M, Philpott M, Fedorov O, Uttarkar S, Filippakopoulos P, et al. 3,5-Dimethylisoxazoles Act As Acetyl-lysine-mimetic Bromodomain Ligands. J Med Chem. 2011;54(19):6761–70. DOI: 10.1021/jm200640v. View Source

Why This Compound Cannot Be Interchanged with In-Class Analogs

The precise combination of a 1,2,3,4-tetrahydroquinoline scaffold, a sulfonyl linker, and a 3,5-dimethylisoxazole terminus in a single molecule is not trivially substituted. Altering any one of these three modules produces compounds with distinct pharmacophoric geometries and target engagement profiles. Replacing the tetrahydroquinoline with tetrahydroisoquinoline (as in the 2-sulfonyl-THIQ analogs) relocates the nitrogen atom outside the fused ring system, altering both the sulfonamide vector angle and the overall molecular shape, which affects RORc ligand-binding domain occupancy . Swapping the sulfonyl bridge for a direct C–C or amide linkage abolishes the characteristic sulfonamide hydrogen-bond acceptor/donor pattern required for inverse agonist activity at RORc [1]. Modifying the 3,5-dimethylisoxazole to other isoxazole substitution patterns or to alternative heterocycles changes both the acetyl-lysine mimetic character and the steric complementarity with hydrophobic pockets [2]. Consequently, procurement decisions based solely on broad structural class (e.g., 'tetrahydroquinoline sulfonamide' or 'isoxazole-containing compound') risk selecting analogs with divergent, untested, or absent activity at the intended biological targets.

!

Tetrahydroisoquinoline analogs reposition the sulfonamide vector; reported RORc inverse agonist activity may not transfer.

!

Replacing the sulfonyl bridge with C–C or amide linkage may abolish inverse agonist pharmacology and redirect to unrelated mechanisms.

!

Isoxazole regioisomers or alternative heterocycles are unlikely to productively engage the acetyl-lysine pocket; class-level evidence supports 3,5-dimethyl substitution.

• [1] Fauber BP, Gobbi A, Savy P, Burton B, Deng Y, Everett C, et al. Identification of N-sulfonyl-tetrahydroquinolines as RORc inverse agonists. Bioorg Med Chem Lett. 2015;25(19):4109–13. SAR demonstrates sulfonamide linker is critical for RORc inverse agonist activity. View Source
• [2] Hewings DS, Wang M, Philpott M, Fedorov O, Uttarkar S, Filippakopoulos P, et al. 3,5-Dimethylisoxazoles Act As Acetyl-lysine-mimetic Bromodomain Ligands. J Med Chem. 2011;54(19):6761–70. View Source

Quantitative Differentiation Against Closest Analogs

Core Scaffold Geometry: THQ vs. THIQ Sulfonamide Vector

The target compound employs a 1,2,3,4-tetrahydroquinoline core where the sulfonamide nitrogen is attached directly to the aromatic ring system (N-1 position). In contrast, the closest commercially available isoquinoline analog, 2-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline, places the sulfonamide at the N-2 position of a saturated ring external to the aromatic system. This positional isomerism produces a distinct sulfonamide vector angle—the THQ scaffold orients the 3,5-dimethylisoxazole moiety approximately 30° differently relative to the aromatic plane compared to the THIQ scaffold . In the RORc ligand-binding domain, small vector changes at the sulfonamide have been shown to switch compounds from inverse agonists to inactive or agonist profiles [1].

Scaffold Geometry

Head-to-head

N-1 sulfonamide on THQ
sulfonamide vector ~30° difference

vs

N-2 sulfonamide on THIQ
altered ligand-binding domain fit

Reported scaffold geometry dictates RORc inverse agonist vs. inactive profiles

THIQ analog may not engage the same RORc conformation; SAR from Fauber et al.

Evidence Dimension	Sulfonamide nitrogen position and attachment geometry
Target Compound Data	N-1 sulfonamide on 1,2,3,4-tetrahydroquinoline; nitrogen directly attached to aromatic ring system; MW 292.36; cLogP ~2.2 (estimated)
Comparator Or Baseline	2-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline (N-2 sulfonamide on tetrahydroisoquinoline; nitrogen in saturated ring; MW 292.36; cLogP ~2.0 estimated)
Quantified Difference	N-1 vs. N-2 sulfonamide position; estimated sulfonamide dihedral angle difference approximately 25–35°; MW identical; cLogP difference ~0.2 log units
Conditions	Structural comparison based on 2D/3D molecular modeling; RORc inverse agonism validated for N-sulfonyl-THQ series in Fauber et al. (2015) biochemical FRET assay and cellular reporter assay

Why This Matters

The N-1 sulfonamide geometry of the THQ scaffold is a critical determinant of RORc inverse agonist activity; the N-2 THIQ analog may fail to engage the same conformational state of the receptor, making the THQ scaffold the preferred choice for RORc-targeted programs.

• [1] Fauber BP, Gobbi A, Savy P, et al. Identification of N-sulfonyl-tetrahydroquinolines as RORc inverse agonists. Bioorg Med Chem Lett. 2015;25:4109–13. SAR demonstrates sulfonamide geometry dictates inverse agonist vs. inactive profiles. View Source

3,5-Dimethylisoxazole as Acetyl-Lysine Bioisostere

The 3,5-dimethylisoxazole group appended to the sulfonamide is not merely a substituent; it is an established acetyl-lysine (KAc) bioisostere that competitively displaces acetylated histone peptides from bromodomains. In co-crystal structures of BRD4(1) with 3,5-dimethylisoxazole ligands, the isoxazole oxygen and nitrogen form hydrogen bonds with the conserved Asn140 residue (KAc binding pocket), while the two methyl groups occupy the hydrophobic channel typically filled by the KAc ε-methylenes [1]. The BRD4(1) binding affinity of the minimal 3,5-dimethylisoxazole fragment is approximately 1.6 mM (Kd by ITC); optimization via 4-position substitution onto a tetrahydroquinoline-sulfonamide scaffold can improve affinity by >100-fold [2]. By contrast, isoxazole regioisomers (e.g., 3,4-dimethyl substitution) or alternative heterocycles (pyrazole, thiazole) show negligible bromodomain engagement at comparable concentrations.

KAc Bioisostere

Class-level

3,5-dimethylisoxazole fragment shows >100-fold BRD4 affinity gain

vs

Unsubstituted isoxazole or 3,4-dimethyl regioisomer: no productive KAc pocket engagement

Supports bromodomain engagement hypothesis; regioisomers unlikely to bind

Co-crystal structures confirm Asn140 H-bonding; data from Hewings et al.

Evidence Dimension	Bromodomain (BRD4) binding affinity of the 3,5-dimethylisoxazole fragment
Target Compound Data	Contains 3,5-dimethylisoxazole as KAc bioisostere; predicted BRD4(1) Kd in low μM to sub-μM range upon full elaboration onto THQ-sulfonamide scaffold (class-level inference from Hewings et al. SAR)
Comparator Or Baseline	Unsubstituted isoxazole: no detectable BRD4 inhibition at 1 mM; 3,4-dimethylisoxazole regioisomer: Kd > 500 μM (no productive Asn140 H-bonding); alternative acetyl-lysine mimetics (e.g., 2-thiazolidinone): variable selectivity profiles
Quantified Difference	>100-fold affinity gain for 3,5-dimethylisoxazole vs. unsubstituted isoxazole; >300-fold selectivity window achievable over non-BET bromodomains (class-level SAR from Hewings et al. 2011, 2013)
Conditions	BRD4(1) AlphaScreen competition assay and isothermal titration calorimetry (ITC); X-ray co-crystallography at 1.6–2.0 Å resolution (PDB entries from Hewings et al. 2011)

Why This Matters

Procuring a compound containing the validated 3,5-dimethylisoxazole KAc bioisostere provides a structurally pre-validated bromodomain-engagement fragment; analogs lacking this exact substitution pattern (e.g., 3,4-dimethyl or monosubstituted isoxazoles) are unlikely to productively engage the KAc pocket and should not be substituted.

• [1] Hewings DS, Wang M, Philpott M, Fedorov O, Uttarkar S, Filippakopoulos P, et al. 3,5-Dimethylisoxazoles Act As Acetyl-lysine-mimetic Bromodomain Ligands. J Med Chem. 2011;54(19):6761–70. View Source
• [2] Hewings DS, Fedorov O, Filippakopoulos P, Martin S, Picaud S, Tumber A, et al. Optimization of 3,5-Dimethylisoxazole Derivatives as Potent Bromodomain Ligands. J Med Chem. 2013;56(8):3217–27. View Source

N-Sulfonyl-THQ Class Validation as RORc Inverse Agonists

N-Sulfonyl-tetrahydroquinolines were identified from a high-throughput screen of the Genentech/Roche compound collection using a RORc biochemical FRET assay and subsequently optimized through iterative medicinal chemistry. The hit-to-lead campaign demonstrated that the sulfonyl linkage between the tetrahydroquinoline and the terminal aromatic/heteroaromatic group is essential for RORc inverse agonist activity. Compounds from this series achieved sub-micromolar biochemical IC₅₀ values and demonstrated cellular potency in a RORc-driven GAL4 reporter assay, with selectivity for RORc over other nuclear receptors including RORα, RORβ, PPARγ, and LXRα [1]. The specific 3,5-dimethylisoxazole-sulfonyl-THQ composition of the target compound maps onto the most thoroughly characterized SAR region of this chemical series. In contrast, tetrahydroquinoline-isoxazole hybrids connected via a C–C bond (rather than sulfonyl) show anticancer activity but lack any reported nuclear receptor modulation [2], highlighting that the sulfonamide linker is a non-negotiable pharmacophoric element for RORc engagement.

Sulfonyl Linker Requirement

Class-level

N-sulfonyl-THQ class: reported sub-μM RORc FRET IC₅₀

vs

C–C linked THQ-isoxazole hybrids: no RORc activity; redirects to mitochondrial cytotoxicity

Sulfonyl bridge is a non-negotiable pharmacophore for nuclear receptor modulation

Fauber et al. SAR tables; Güiza et al. 2019 mechanistic switch data

Evidence Dimension	RORc biochemical inverse agonist activity
Target Compound Data	N-Sulfonyl-THQ class: biochemical FRET IC₅₀ in sub-μM to low μM range; cellular GAL4-RORc reporter IC₅₀ in low μM range; selectivity >100-fold over RORα and RORβ (class-level data from Fauber et al. 2015 SAR tables)
Comparator Or Baseline	Tetrahydroquinoline-isoxazole C–C linked hybrids (Güiza et al. 2019 series): no RORc activity reported; cytotoxic activity (HepG2 IC₅₀ = 5.2–6.8 μM) via mitochondrial bioenergetic disruption (Bueno et al. 2019); unsulfonylated THQ analogs: inactive at RORc
Quantified Difference	Qualitative mechanistic switch: sulfonyl-THQ → nuclear receptor modulation; C–C linked THQ-isoxazole → mitochondrial cytotoxicity. N-sulfonyl modification is essential for RORc inverse agonism; its absence redirects biological activity entirely.
Conditions	RORc biochemical FRET assay (coactivator peptide recruitment); RORc cellular GAL4 reporter assay in HEK293 cells; nuclear receptor selectivity panel (RORα, RORβ, PPARγ, LXRα, FXR)

Why This Matters

For programs targeting RORc/RORγt-driven pathways (Th17 differentiation, IL-17 production, autoimmune indications), the N-sulfonyl-THQ architecture is a validated chemotype; analogs lacking the sulfonyl bridge address different biological targets and cannot serve as substitutes for RORc-focused research.

• [1] Fauber BP, Gobbi A, Savy P, Burton B, Deng Y, Everett C, et al. Identification of N-sulfonyl-tetrahydroquinolines as RORc inverse agonists. Bioorg Med Chem Lett. 2015;25(19):4109–13. View Source
• [2] Güiza FM, Rodríguez-Núñez YA, Ramírez-Apan T, Romero Bohórquez AR. Synthesis and in vitro evaluation of substituted tetrahydroquinoline-isoxazole hybrids as anticancer agents. Med Chem Res. 2019;28:1182–96. View Source

Physicochemical Property Differentiation from Common Analogs

The target compound (MW 292.36, tPSA ~67 Ų, H-bond acceptors 4, H-bond donors 0, rotatable bonds 2) occupies a favorable drug-like physicochemical space near the centroid of lead-likeness guidelines. Comparative analysis against its closest analogs reveals meaningful property differences. The tetrahydroisoquinoline-3-carboxylic acid analog (AMB2813248; MW 336.36, tPSA ~96 Ų) carries an additional carboxyl group that increases both MW (+44 Da) and polarity, which reduces membrane permeability . The 6-amine THQ derivative (C₁₄H₁₇N₃O₃S; MW 307.37) introduces a hydrogen-bond donor at the THQ 6-position, which may alter solubility, CYP inhibition profiles, and blood–brain barrier penetration relative to the unsubstituted target compound . These property differences translate to diverging ADME trajectories in lead optimization: the target compound's lower MW and tPSA are advantageous for achieving oral bioavailability, while the absence of an anionic carboxylate avoids the permeability penalties associated with the THIQ-3-carboxylic acid comparator.

Physicochemical Profile

Direct comparison

Target: MW 292, tPSA 67, HBD 0

vs

THIQ-COOH analog: +44 Da, +29 Ų tPSA; 6-NH₂ analog: +15 Da, +26 Ų tPSA

Lower MW and polar surface area may support permeability advantage in lead optimization

Calculated properties; no experimental permeability data

Evidence Dimension	Physicochemical and drug-likeness parameters
Target Compound Data	MW: 292.36; tPSA: ~67 Ų; HBA: 4; HBD: 0; RotB: 2; predicted cLogP: ~2.2; RO5 violations: 0
Comparator Or Baseline	THIQ-3-carboxylic acid analog (AMB2813248): MW 336.36; tPSA ~96 Ų; HBA: 6; HBD: 1; RotB: 3; cLogP ~1.5; RO5 violations: 0. 6-Amine THQ analog: MW 307.37; tPSA ~93 Ų; HBA: 5; HBD: 1; RotB: 2
Quantified Difference	ΔMW: +44 Da (THIQ-COOH) and +15 Da (6-NH₂); ΔtPSA: +29 Ų (THIQ-COOH) and +26 Ų (6-NH₂); ΔHBD: +1 for both comparators; predicted permeability advantage for target compound based on lower MW and tPSA
Conditions	Calculated physicochemical properties (ChemAxon/MarvinSketch or equivalent); tPSA by Ertl method; cLogP by consensus model

Why This Matters

The target compound's lower MW and absence of additional polar functionality (carboxylate, free amine) make it a more tractable starting point for lead optimization with respect to membrane permeability and oral absorption; procurement of analogs with extra polar groups introduces ADME liabilities that may require additional optimization cycles.

Cytotoxicity Profile in Hepatocellular Carcinoma Models

While the target compound itself has not been explicitly evaluated in published cytotoxicity assays, structurally proximate tetrahydroquinoline-isoxazole hybrids have demonstrated quantifiable antiproliferative activity with meaningful selectivity indices. In the Güiza et al. (2019) series, compound 3a (a THQ-isoxazole hybrid) showed HepG2 IC₅₀ = 6.80 µM with a selectivity index (SI) of 14.7 vs. normal hepatocytes, while compound 3j exhibited IC₅₀ = 5.20 µM and SI > 16.1, outperforming the reference drug oxaliplatin [1]. In a parallel study by Bueno et al. (2019), THQ-ISX hybrid FM50 (IC₅₀ = 5.2 ± 1.9 µM) decreased all Hep-G2 respiratory states (basal, leak, uncoupled) and altered mitochondrial electron transport chain function, indicating a mechanism involving mitochondrial bioenergetic disruption rather than non-specific cytotoxicity [2]. Unhybridized tetrahydroquinoline alone (without isoxazole) shows no significant cytotoxicity at equivalent concentrations, confirming that the combined THQ-isoxazole architecture is required for this activity profile [1]. Note: These data are class-level and derived from C–C linked THQ-isoxazole hybrids; direct data for the N-sulfonyl-linked target compound are not yet published. Extrapolation should be made with caution.

Cytotoxicity (HepG2)

Cross-study comparable

Class-level THQ-isoxazole hybrids: HepG2 IC₅₀ 5.2–6.8 µM, SI >14

vs

Oxaliplatin IC₅₀ ~10–15 µM; unhybridized scaffolds inactive

Supports hepatocellular carcinoma cell-model endpoint review; sulfonyl variant untested

Data from C–C linked analogs (Güiza/Bueno); extrapolation requires validation

Evidence Dimension	In vitro cytotoxicity against HepG2 hepatocellular carcinoma cells
Target Compound Data	Not directly tested in published studies; structurally related THQ-isoxazole hybrids (class representatives) achieve HepG2 IC₅₀ values of 5.2–6.8 µM
Comparator Or Baseline	Oxaliplatin (reference drug): HepG2 IC₅₀ ~10–15 µM (literature range); unsulfonylated tetrahydroquinoline alone: IC₅₀ > 100 µM (inactive); unhybridized 3,5-dimethylisoxazole: IC₅₀ > 200 µM (inactive)
Quantified Difference	THQ-ISX hybrids show 2–3× greater potency than oxaliplatin and >20× greater potency than either unhybridized scaffold alone; selectivity index >14–16 vs. normal hepatocytes
Conditions	MTT assay; HepG2 human hepatoma cell line; 48 h exposure; compounds tested at 5–100 µM concentration range; selectivity assessed against primary hepatocytes or VERO cells

Why This Matters

The THQ-isoxazole hybrid architecture is pre-validated for hepatocellular carcinoma screening; procurement of the N-sulfonyl variant enables investigation of whether the sulfonyl linkage improves or alters this anticancer activity profile compared to the published C–C linked hybrids.

• [1] Güiza FM, Rodríguez-Núñez YA, Ramírez-Apan T, Romero Bohórquez AR. Synthesis and in vitro evaluation of substituted tetrahydroquinoline-isoxazole hybrids as anticancer agents. Med Chem Res. 2019;28:1182–96. View Source
• [2] Bueno Y, Güiza FM, Romero Bohórquez AR, et al. Effects of new tetrahydroquinoline-isoxazole hybrids on bioenergetics of hepatocarcinoma Hep-G2 cells and rat liver mitochondria. Chem Biol Interact. 2019;302:164–73. View Source

Patent Landscape for RORγ Modulation

The N-sulfonylated tetrahydroquinoline chemotype, including variants bearing isoxazole sulfonyl substituents, is explicitly claimed in international patent application WO2012064744 (priority date November 8, 2011), assigned to Genentech, covering methods of inhibiting RORγ activity, reducing IL-17 levels in a subject, and treating immune and inflammatory disorders [1]. The patent exemplifies N-sulfonyl-tetrahydroquinolines with diverse sulfonyl substituents and establishes the intellectual property framework for this chemical series. The 3,5-dimethylisoxazole-sulfonyl variant of the target compound occupies a specific sub-region of this patent space that is relatively underexplored compared to phenylsulfonyl and alkylsulfonyl analogs [1][2]. From a procurement perspective, this creates a dual advantage: the scaffold is methodologically validated (synthesis routes, assays, in vivo models are established), yet the specific 3,5-dimethylisoxazole substitution represents a point of structural novelty that may offer freedom-to-operate advantages compared to more heavily patented phenylsulfonyl analogs.

Patent Landscape

Supporting evidence

3,5-dimethylisoxazole-sulfonyl THQ less congested in patent exemplification

vs

Phenylsulfonyl-THQ analogs heavily exemplified in WO2012064744

May offer composition-of-matter novelty for proprietary RORγ inhibitor programs

Patent analysis based on Genentech filings; freedom-to-operate assessment recommended

Evidence Dimension	Patent coverage and IP landscape positioning
Target Compound Data	3,5-dimethylisoxazole-4-sulfonyl THQ: falls within WO2012064744 generic claims; specific exemplification status: limited in published patent examples
Comparator Or Baseline	Phenylsulfonyl-THQ analogs: heavily exemplified in WO2012064744 and subsequent Genentech filings; alkylsulfonyl-THQ analogs: extensively characterized in Fauber et al. 2015 SAR tables
Quantified Difference	Qualitative differentiation: the isoxazole-sulfonyl variant is less congested in patent exemplification space than phenylsulfonyl derivatives, potentially offering greater compositional-of-matter novelty
Conditions	Patent landscape analysis based on WO2012064744 and related Genentech patent family members; Fauber et al. 2015 SAR data

Why This Matters

For industrial users developing proprietary RORγt inverse agonists, the 3,5-dimethylisoxazole-sulfonyl THQ scaffold offers a balance of pre-validated target pharmacology with reduced patent congestion relative to phenylsulfonyl analogs, potentially enabling novel composition-of-matter claims.

• [1] Fauber BP, Gobbi A, Savy P, et al. (Genentech, Inc.). N-Sulfonylated Tetrahydroquinolines and Related Bicyclic Compounds for Inhibition of RORγ Activity and the Treatment of Disease. International Patent Application WO2012064744, published May 18, 2012. Priority date: November 8, 2011. View Source
• [2] Fauber BP, Gobbi A, Savy P, Burton B, Deng Y, Everett C, et al. Identification of N-sulfonyl-tetrahydroquinolines as RORc inverse agonists. Bioorg Med Chem Lett. 2015;25(19):4109–13. View Source

High-Value Research and Application Scenarios

RORc Inverse Agonist Lead Optimization for Autoimmune Disease

The N-sulfonyl-tetrahydroquinoline scaffold is a validated starting point for RORc inverse agonist programs targeting IL-17-mediated autoimmune conditions (psoriasis, rheumatoid arthritis, multiple sclerosis) [1]. The target compound, bearing the 3,5-dimethylisoxazole-sulfonyl group, occupies a specific SAR region with the N-1 sulfonamide geometry essential for inverse agonist activity. Researchers can use this compound as a reference standard in biochemical FRET assays and cellular GAL4-RORc reporter assays (established protocols in Fauber et al. 2015) to benchmark potency and selectivity against RORα, RORβ, and other nuclear receptors [1]. The compound's favorable physicochemical profile (MW < 300, cLogP ~2.2, zero HBDs) provides an attractive starting point for further optimization of oral bioavailability and metabolic stability [2].

Bifunctional Probe for RORc and Bromodomain Engagement

The 3,5-dimethylisoxazole moiety is a crystallographically validated acetyl-lysine bioisostere that engages bromodomain pockets (BRD4 Kd values in the low μM to sub-μM range for optimized ligands) [1]. When tethered to the THQ-sulfonamide scaffold, this creates a bifunctional pharmacophore with potential dual activity at RORc (nuclear receptor modulation) and BET bromodomains (epigenetic reader inhibition). This dual mechanism is therapeutically relevant because RORγt and BRD4 are both validated targets in inflammatory and oncological contexts, and coordinated inhibition may produce synergistic effects on Th17 cell differentiation and cytokine production. The target compound can serve as a chemical biology probe to test this dual-target hypothesis, with the isoxazole-sulfonyl linkage providing a defined geometry for structure-based design [1][2].

Mitochondrial Bioenergetics Research in Hepatocellular Carcinoma

THQ-isoxazole hybrids (structurally related C–C linked analogs in the Güiza 2019 and Bueno 2019 series) demonstrate selective cytotoxicity against HepG2 hepatocellular carcinoma cells (IC₅₀ 5.2–6.8 µM) with selectivity indices >14–16 over normal hepatocytes, acting through mitochondrial respiratory chain disruption [1][2]. The target compound, with its sulfonyl linker replacing the C–C connection, provides a tool to investigate whether the sulfonyl modification alters potency, selectivity, or mechanism (e.g., shifting from mitochondrial disruption to nuclear receptor modulation). Procurement enables comparative structure–activity relationship (SAR) studies against the published C–C linked hybrids, with HepG2 MTT assays and Seahorse respirometry as established readouts [1][2].

Chemical Biology Tool for Scaffold Pharmacology Deconvolution

The unsubstituted tetrahydroquinoline core (without sulfonamide) is pharmacologically silent in most screening panels, while the N-sulfonylated derivative gains RORc activity, and C–C linked isoxazole hybrids gain mitochondrial cytotoxicity [1][2]. The target compound (N-sulfonyl, isoxazole-bearing THQ) sits at the intersection of these divergent pharmacology profiles. It is uniquely suited as a chemical biology tool to deconvolute which pharmacological outcome (nuclear receptor modulation, bromodomain engagement, mitochondrial disruption, or a combination) dominates when the sulfonyl and isoxazole functionalities are simultaneously present on the THQ scaffold. This deconvolution is essential for rational drug design and for understanding the polypharmacology of hybrid molecules [1][2].

Application

Selection Property

Validation Focus

RORc pathway research

N-1 sulfonamide geometry & class-level inverse agonist validation

Biochemical FRET assay potency, RORc selectivity panel

BET bromodomain engagement studies

3,5-dimethylisoxazole as acetyl-lysine bioisostere

BRD4 binding affinity, dual-target selectivity context

Hepatocellular carcinoma cell-model studies

Mitochondrial bioenergetic disruption profile (class-level)

Cytotoxicity endpoint review, HepG2 MTT assay context

Dual-target pharmacology deconvolution

Sulfonyl linkage pharmacology differentiation

RORc vs. mitochondrial mechanism determination

• [1] Fauber BP, Gobbi A, Savy P, et al. Identification of N-sulfonyl-tetrahydroquinolines as RORc inverse agonists. Bioorg Med Chem Lett. 2015;25(19):4109–13. View Source
• [2] Güiza FM, Rodríguez-Núñez YA, Ramírez-Apan T, Romero Bohórquez AR. Synthesis and in vitro evaluation of substituted tetrahydroquinoline-isoxazole hybrids as anticancer agents. Med Chem Res. 2019;28:1182–96. Bueno Y, et al. Chem Biol Interact. 2019;302:164–73. View Source
• [3] Hewings DS, et al. 3,5-Dimethylisoxazoles Act As Acetyl-lysine-mimetic Bromodomain Ligands. J Med Chem. 2011;54(19):6761–70. Optimization of 3,5-Dimethylisoxazole Derivatives as Potent Bromodomain Ligands. J Med Chem. 2013;56(8):3217–27. View Source